Cas no 1178424-16-2 (Benzoic acid, 2-amino-3-ethyl-, ethyl ester)

• Product Name: Benzoic acid, 2-amino-3-ethyl-, ethyl ester
• CAS No: 1178424-16-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5913218
• PubChem ID: 60836799
• Update Time: 2025-05-19

Benzoic acid, 2-amino-3-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1178424-16-2
• CS-0348062
• SCHEMBL3458043
• EN300-6507903
• ethyl 2-amino-3-ethylbenzoate
• ethyl2-amino-3-ethylbenzoate
• Benzoic acid, 2-amino-3-ethyl-, ethyl ester

• Inchi： 1S/C11H15NO2/c1-3-8-6-5-7-9(10(8)12)11(13)14-4-2/h5-7H,3-4,12H2,1-2H3
• InChI Key： RMKRTCAAFFCFSW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(CC)=C1N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 306.1±30.0 °C(Predicted)
• pka: 1.97±0.10(Predicted)

Additional information on Benzoic acid, 2-amino-3-ethyl-, ethyl ester

Recent Advances in the Study of Benzoic Acid, 2-amino-3-ethyl-, ethyl ester (CAS: 1178424-16-2) and Its Applications in Chemical Biology and Medicine

In recent years, the compound Benzoic acid, 2-amino-3-ethyl-, ethyl ester (CAS: 1178424-16-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery, biochemical research, and therapeutic development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential clinical relevance.

The synthesis of Benzoic acid, 2-amino-3-ethyl-, ethyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production of this compound. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic approach that significantly reduces the environmental impact of the synthesis process while maintaining high enantiomeric purity. This advancement is particularly relevant for large-scale production, which is essential for further pharmacological evaluations.

From a biological perspective, Benzoic acid, 2-amino-3-ethyl-, ethyl ester has shown promising activity in modulating specific biochemical pathways. Recent in vitro studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory responses. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), a target of significant interest in the development of anti-inflammatory drugs. These findings suggest that Benzoic acid, 2-amino-3-ethyl-, ethyl ester could serve as a lead compound for the design of novel anti-inflammatory agents with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic properties of Benzoic acid, 2-amino-3-ethyl-, ethyl ester have provided insights into its potential therapeutic applications. A recent preclinical study evaluated the compound's bioavailability and metabolic stability, demonstrating favorable absorption and distribution profiles. These results, published in the European Journal of Pharmaceutical Sciences, underscore the compound's suitability for further development as a drug candidate. Additionally, computational modeling studies have predicted optimal dosing regimens and potential drug-drug interactions, which are critical for future clinical trials.

In conclusion, the latest research on Benzoic acid, 2-amino-3-ethyl-, ethyl ester (CAS: 1178424-16-2) highlights its multifaceted potential in chemical biology and medicine. From innovative synthesis methods to promising biological activities and favorable pharmacokinetic properties, this compound represents a valuable asset for drug discovery and development. Future studies should focus on advancing its therapeutic applications, particularly in areas such as inflammation and related disorders, while addressing any remaining challenges in formulation and delivery.